Cas no 2306249-50-1 (tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate)

• Product Name: tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate
• CAS No: 2306249-50-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6071916
• PubChem ID: 154725996
• Update Time: 2026-03-11

tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate
• Carbamic acid, N-(1S,4S,5R)-2-azabicyclo[2.2.1]hept-5-yl-, 1,1-dimethylethyl ester
• Rel-tert-butyl ((1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl)carbamate
• MFCD31926273
• 2306249-50-1

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-5-8-4-7(9)6-12-8/h7-9,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-,9+/m0/s1
• InChI Key： VERHYGQTHIOMQC-XHNCKOQMSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@]2([H])C[C@@]1([H])CN2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 322.8±31.0 °C(Predicted)
• pka: 12.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate

tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate, with the CAS number 2306249-50-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of carbamates, which are widely used in various applications due to their unique chemical properties and versatility.

The structure of this compound is characterized by a bicyclic framework, specifically a 2-azabicyclo[2.2.1]heptane system, which is a type of norbornane derivative. The stereochemistry of the compound is defined by the (1S,4S,5R) configuration, which plays a crucial role in determining its physical and chemical properties. The tert-butyl group attached to the nitrogen atom further enhances the stability and reactivity of the molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique bicyclic structure makes it an attractive candidate for use as a building block in the synthesis of complex molecules with bioactive properties. For instance, researchers have explored its application in the development of novel antibiotics and anticancer agents due to its ability to interact with specific biological targets.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Advanced techniques such as enantioselective synthesis have been employed to ensure high purity and stereoselectivity in the preparation of this compound.

The physical properties of tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate are well-documented, including its melting point, solubility, and stability under various conditions. These properties make it suitable for use in both laboratory settings and industrial applications. For example, its high stability under thermal conditions makes it ideal for use in high-throughput screening assays.

From an environmental perspective, this compound has been evaluated for its biodegradability and potential impact on ecosystems. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is a critical factor in assessing its environmental safety profile.

In conclusion, tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate is a versatile and intriguing compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure and properties continue to make it a focal point for researchers seeking to develop innovative solutions in these fields.